Cas no 198892-80-7 (tert-Butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate
• CAS No: 198892-80-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 875744
• PubChem ID: 22594495
• Update Time: 2025-04-19

tert-Butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(1-Boc-piperidin-4-ylidene)ethanol
• 1-BOC-4-(2-Hydroxy-ethylidene)-piperidine
• 4-(2-hydroxyethylidene)piperidine-1-carboxylic acid t-butyl ester
• 4-(2-hydroxyethylidene)piperidine-1-carboxylic acid tert-butyl ester
• 4-(2-hydroxy-ethylidene)-piperidine-1-carboxylic acid tert-butyl ester
• AG-E-45375
• B67514
• CTK4E2645
• SureCN2454099
• tert-butyl 4-(2-hydroxyethylidene)-1-piperidinecarboxylate
• tert-Butyl 4-(2-Hydroxyethylidene)piperidine-1-carboxylate
• tert-Butyl 4-(2-hydroxyethylidene)tetrahydropyridine-1(2H)-carboxylate
• ALBB-030697
• SCHEMBL2454099
• DTXSID00626709
• YHA89280
• AKOS027379165
• CS-0079194
• 1-Piperidinecarboxylic acid, 4-(2-hydroxyethylidene)-, 1,1-dimethylethyl ester
• D74045
• EN300-1720834
• tert butyl 4-(2-hydroxyethylidene)-piperidine-1-carboxylate
• ZNAVZFXRZLNPFW-UHFFFAOYSA-N
• MFCD09910236
• t-Butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate
• tert-butyl4-(2-hydroxyethylidene)piperidine-1-carboxylate
• 198892-80-7
• tert-Butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-10(5-8-13)6-9-14/h6,14H,4-5,7-9H2,1-3H3
• InChI Key： ZNAVZFXRZLNPFW-UHFFFAOYSA-N
• SMILES： O(C(N1CC/C(=C\CO)/CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.15223
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.9 g/l) (25 º C),
• PSA: 49.77